![molecular formula C10H10N4 B1493040 6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile CAS No. 2098092-90-9](/img/structure/B1493040.png)
6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile
Overview
Description
“6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile” is a chemical compound with the molecular formula C10H10N4 . It belongs to the class of imidazopyrazole derivatives.
Molecular Structure Analysis
The molecular structure of “6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile” consists of a cyclobutyl group attached to the 6-position of an imidazo[1,2-b]pyrazole ring, with a carbonitrile group attached to the 7-position .
Physical And Chemical Properties Analysis
The physical and chemical properties of “6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile” are not fully detailed in the retrieved sources. It has a molecular weight of 203.28 g/mol .
Scientific Research Applications
Pharmaceutical Applications: Non-classical Isostere of Indole
The structure of 6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile makes it a potential non-classical isostere of indole . This property is particularly valuable in drug design, where it can replace indole to improve solubility and metabolic stability in pharmaceutical compounds . For instance, it has been used to create an isostere for the drug pruvanserin, enhancing its solubility in aqueous media .
Development of Push-Pull Dyes
This compound serves as a precursor in the synthesis of push-pull dyes. These dyes, which have a proaromatic malononitrile core, are significant for their electronic properties, making them suitable for applications in dye-sensitized solar cells and organic light-emitting diodes (OLEDs) .
Antimicrobial Agents
The bioactive nature of the imidazo[1,2-b]pyrazole scaffold has been explored for its antimicrobial properties. Compounds derived from this scaffold have shown potential as antimicrobial agents, which could lead to the development of new antibiotics .
Anticancer Research
Research has indicated that derivatives of 6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile exhibit anticancer activities. This opens up avenues for the compound’s use in the synthesis of novel anticancer drugs .
Anti-inflammatory Medications
The anti-inflammatory properties of this compound make it a candidate for the development of new anti-inflammatory medications. Its ability to modulate inflammatory responses can be harnessed to treat various inflammatory disorders .
Material Science: Electronic Materials
In material science, the electronic properties of the imidazo[1,2-b]pyrazole scaffold are of interest for the development of new electronic materials. These materials can be used in the production of semiconductors and other electronic components .
Agrochemical Applications
The compound’s structural features are beneficial in agrochemical research, where it can be used to develop new pesticides or herbicides with improved efficacy and safety profiles .
Solubility Enhancement in Drug Formulation
Lastly, the compound’s ability to enhance solubility is crucial in drug formulation. Poorly soluble drugs can benefit from the incorporation of this scaffold, leading to better absorption and bioavailability .
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to interact with various therapeutic targets
Mode of Action
It’s known that the compound can be selectively functionalized using a br/mg-exchange, as well as regioselective magnesiations and zincations with tmp-bases . This allows for trapping reactions with various electrophiles .
Result of Action
It’s known that a substitution of the indole ring with a 1h-imidazo[1,2-b]pyrazole results in significantly improved solubility in aqueous media .
properties
IUPAC Name |
6-cyclobutyl-5H-imidazo[1,2-b]pyrazole-7-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4/c11-6-8-9(7-2-1-3-7)13-14-5-4-12-10(8)14/h4-5,7,13H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LABWOVHKLJECLF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C2=C(C3=NC=CN3N2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-cyclobutyl-1H-imidazo[1,2-b]pyrazole-7-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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